4-(4-Chlorobenzoyl)benzyl bromide

• CAS RN: 91457-11-3
• Molecular Formula: C14H10BrClO
• Molecular Weight: 309.58 g/mol
• IUPAC Name: [4-(bromomethyl)phenyl]-(4-chlorophenyl)methanone
• InChI: InChI=1S/C14H10BrClO/c15-9-10-1-3-11(4-2-10)14(17)12-5-7-13(16)8-6-12/h1-8H,9H2
• InChI Key: WZJXPBWKSNLVEQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CBr)C(=O)C2=CC=C(C=C2)Cl

Description

4-(4-Chlorobenzoyl)benzyl bromide is a useful research compound. Its molecular formula is C14H10BrClO and its molecular weight is 309.58 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-(4-chlorobenzoyl)toluene (5.48 g, 23.8 mmol), dibenzoylperoxide (100 mg, 0.413 mmol), and N-bromosuccinimide (4.56 g, 25.6 mmol) in carbon tetrachloride (70 ml) was refluxed for 2 hours, cooled, filtered, and evaporated under vacuum. The residue was chromatographed on silica gel (1 kg) eluted with 97:3 (v/v) hexane-ethyl acetate using a preparative high-performance liquid chromatograph. Appropriate fractions were pooled and evaporated under vacuum to provide 4.61 g (63%) of 4-(4-chlorobenzoyl)benzyl bromide, m.p. 103°-104° C.